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Stability Storage Conditions & Testing

Pharmaceutical stability is ensured by defining appropriate storage conditions and conducting rigorous
studies to determine the product's shelf life. The following table summarizes the standard storage conditions

used for these studies [1].

e Standard Typical Pri o
u e rimary Purpose
ot Conditions Duration J -

Long-Term 25°C £ 2°C/ 60% 24 to 36 Establish the shelf life under recommended
RH + 5% RH months storage conditions.

Intermediate 30°C + 2°C / 65% At least 6 Bridge data between long-term and accelerated
RH + 5% RH months conditions, often for subtropical climates.

Accelerated 40°C £2°C/75% At least 6 Rapidly predict degradation and estimate a
RH = 5% RH months tentative shelf life.

For specialized products like biologics or highly sensitive materials, special storage conditions such as cold
(2-8°C), frozen (-20°C), or ultra-low (-80°C) storage are required, along with protection from light and

moisture [1].

There are two primary experimental approaches to assessing stability and determining shelf life [2]:
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¢ Real-Time Stability Tests: The product is stored at the recommended storage conditions and
monitored until its characteristics (e.g., potency) fail to meet the predetermined specifications. This is
the most reliable method and is preferred by regulators.

e Accelerated Stability Tests: The product is stored under elevated stress conditions (e.g., higher
temperature). The degradation rate at the recommended storage temperature is predicted using
known relationships, such as the Arrhenius equation, which describes the relationship between
temperature and the rate of a chemical reaction.

The workflow below illustrates how these two testing methods are integrated to determine a drug's shelf life.
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Frequently Asked Questions (FAQS)

Q1: What are the most critical factors to consider when selecting storage conditions for a new

chemical entity? The selection is based on several factors [1]:

e Drug Formulation: Solid, liquid, and injectable formulations have different sensitivities. Liquids are
more vulnerable to microbial growth and chemical instability, while solids may be sensitive to
moisture.

e Packaging Material: The packaging must provide an adequate barrier against moisture, oxygen, and
light. Compatibility between the product and packaging is critical to prevent leaching or adsorption.

¢ Intended Storage Duration & Climate: The product's shelf life must be justified by stability data.
Furthermore, the climatic zone (e.g., temperate vs. subtropical) where the product will be marketed
determines the required storage conditions.

Q2: Our product is sensitive to moisture. What packaging and storage strategies can we use? For

moisture-sensitive products, consider the following [1]:

¢ Use High-Barrier Packaging: Utilize materials like aluminum foil, blister packs, or high-density
polyethylene (HDPE) bottles.

¢ Include Desiccants: Add desiccant canisters or packets to the primary packaging to control the
internal humidity.

o Specify Low-Humidity Storage: Define storage conditions with controlled low relative humidity,
especially for products like lyophilized powders or effervescent tablets.

Q3: We observed a temperature excursion during shipment. How should we assess the impact on our

product’s stability? Handling a temperature excursion involves [1]:

¢ Refer to Stability Data: Consult the accelerated and, if available, intermediate stability data for your
product. This data shows how the product behaves under elevated temperatures.

e Conduct a Risk Assessment: Evaluate the magnitude and duration of the excursion against your
stability data. A short excursion may be acceptable if it falls within the boundaries shown to not cause
significant degradation.

¢ Perform Additional Testing: If the excursion falls outside qualified limits, consider testing affected
batches before release to ensure they still meet all quality specifications.

Q4: How can we use accelerated stability data to predict the shelf life of our product? The standard

method involves [2]:
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e Applying the Arrhenius Equation: This model describes the relationship between the degradation
reaction rate and storage temperature. By measuring degradation rates at higher temperatures, you
can calculate the rate at the recommended storage temperature.

e Conducting Parallel Testing: Products are stored at multiple elevated temperatures (e.g., 30°C,
40°C, 50°C) and monitored over time. The degradation data at these temperatures is used to
extrapolate the degradation rate at the intended storage temperature.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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